Cas no 1269515-49-2 (1'-Methyl-1h,1'h-5,4'-bipyrazol-3-amine)

• Product Name: 1'-Methyl-1h,1'h-5,4'-bipyrazol-3-amine
• CAS No: 1269515-49-2
• MF: C₇H₉N₅
• MW: 163.179859876633
• CID: 5715981
• PubChem ID: 67053239
• Update Time: 2024-03-01

1'-Methyl-1h,1'h-5,4'-bipyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-(1-methyl-1H-pyrazol-4-yl)-1H-pyrazol-3-amine
• EN300-1150294
• SCHEMBL1493391
• AKOS017530257
• 1269515-49-2
• 1'-Methyl-1H,1'H-5,4'-bipyrazol-3-amine
• 1'-Methyl-1h,1'h-5,4'-bipyrazol-3-amine

• Inchi： 1S/C7H9N5/c1-12-4-5(3-9-12)6-2-7(8)11-10-6/h2-4H,1H3,(H3,8,10,11)
• InChI Key： SVIXUOVTHSLVNQ-UHFFFAOYSA-N
• SMILES： N1(C)C=C(C=N1)C1=CC(N)=NN1

Computed Properties

• Exact Mass: 163.08579531g/mol
• Monoisotopic Mass: 163.08579531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 72.5Ų

Experimental Properties

• Density: 1.49±0.1 g/cm3(Predicted)
• Boiling Point: 508.7±45.0 °C(Predicted)
• pka: 14.16±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams Imidolactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams